Cas no 1096343-69-9 (2-[(Cyclohexylmethyl)amino]nicotinonitrile)

• Product Name: 2-[(Cyclohexylmethyl)amino]nicotinonitrile
• CAS No: 1096343-69-9
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 4679888
• Update Time: 2025-10-31

2-[(Cyclohexylmethyl)amino]nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(Cyclohexylmethyl)amino]nicotinonitrile
• 2-((Cyclohexylmethyl)amino)nicotinonitrile
• 2-[(cyclohexylmethyl)amino]pyridine-3-carbonitrile
• SBB055685

• Inchi： 1S/C13H17N3/c14-9-12-7-4-8-15-13(12)16-10-11-5-2-1-3-6-11/h4,7-8,11H,1-3,5-6,10H2,(H,15,16)
• InChI Key： NCRYBDTYYXDIRI-UHFFFAOYSA-N
• SMILES： N(C1C(C#N)=CC=CN=1)CC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Topological Polar Surface Area: 48.7

Additional information on 2-[(Cyclohexylmethyl)amino]nicotinonitrile

Recent Advances in the Study of 2-[(Cyclohexylmethyl)amino]nicotinonitrile (CAS: 1096343-69-9)

The compound 2-[(Cyclohexylmethyl)amino]nicotinonitrile (CAS: 1096343-69-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2-[(Cyclohexylmethyl)amino]nicotinonitrile as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are a critical class of enzymes involved in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The unique structural features of this compound, including its cyclohexylmethyl and nitrile groups, make it a promising scaffold for the development of selective kinase inhibitors.

One of the most notable advancements in this area is the successful application of 2-[(Cyclohexylmethyl)amino]nicotinonitrile in the synthesis of potent and selective inhibitors targeting the JAK (Janus kinase) family. JAK inhibitors have shown efficacy in treating autoimmune diseases and certain types of cancer. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against JAK2, with favorable pharmacokinetic properties in preclinical models.

In addition to its role in kinase inhibition, 2-[(Cyclohexylmethyl)amino]nicotinonitrile has also been investigated for its potential as an anti-inflammatory agent. Research published in Bioorganic & Medicinal Chemistry Letters revealed that this compound could modulate the activity of NF-κB, a transcription factor involved in inflammatory responses. The study reported that the compound effectively reduced the production of pro-inflammatory cytokines in vitro, suggesting its potential utility in treating inflammatory diseases.

Another area of interest is the compound's application in neurodegenerative disease research. A recent study in ACS Chemical Neuroscience explored the neuroprotective effects of 2-[(Cyclohexylmethyl)amino]nicotinonitrile derivatives in models of Parkinson's disease. The findings indicated that these compounds could attenuate oxidative stress and neuronal apoptosis, highlighting their potential as therapeutic agents for neurodegenerative disorders.

Despite these promising findings, challenges remain in the development of 2-[(Cyclohexylmethyl)amino]nicotinonitrile-based therapeutics. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural optimization and preclinical testing. However, the compound's versatility and demonstrated biological activities make it a valuable candidate for future drug discovery efforts.

In conclusion, the latest research on 2-[(Cyclohexylmethyl)amino]nicotinonitrile (CAS: 1096343-69-9) underscores its potential as a multifunctional scaffold in medicinal chemistry. Its applications in kinase inhibition, anti-inflammatory therapy, and neuroprotection highlight its broad therapeutic relevance. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be crucial for translating these findings into clinical applications.